Cas no 1656-14-0 (4H-1,2,4-Triazole-3,4,5-triamine,hydrobromide (1:1))

• Product Name: 4H-1,2,4-Triazole-3,4,5-triamine,hydrobromide (1:1)
• CAS No: 1656-14-0
• MF: C₂H₇BrN₆
• MW: 195.021177530289
• CID: 140748
• PubChem ID: 459484
• Update Time: 2025-04-19

4H-1,2,4-Triazole-3,4,5-triamine,hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3,4,5-triamine,hydrobromide (1:1)
• 1,2,4-triazole-3,4,5-triamine,hydrobromide
• [1,2,4]Triazol-3,4,5-triyltriamin, Hydrobromid
• [1,2,4]triazole-3,4,5-triyltriamine, hydrobromide
• 16516P
• 3,5-Triamino-1,2,4-triazole monohydrobromide
• 4-Amino-guanazole, monohydrobromide
• Guanazine, monohydrobromide
• NSC1936
• Cambridge id 5141084
• NSC-1936
• A827210
• 1,2,4-triazole-3,4,5-triamine;hydrobromide
• 3,5-diimino-1,2,4-triazolidin-4-amine
• 1656-14-0
• DTXSID80332654
• CHEMBL1988667
• AKOS016353789
• 4H-1,4-Triazole-3,4,5-triamine, monohydrobromide
• 1,2,4-triazole-3,4,5-triamine hydrobromide

• Inchi： 1S/C2H6N6.BrH/c3-1-6-7-2(4)8(1)5;/h5H2,(H2,3,6)(H2,4,7);1H
• InChI Key： UARPWFDEZDUELW-UHFFFAOYSA-N
• SMILES： Br.N1(C(N)=NN=C1N)N

Computed Properties

• Exact Mass: 193.99156g/mol
• Monoisotopic Mass: 193.99156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 72.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų